Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC21346069 (3-Methyl-4-(2,2,2-trifluoroethoxy)pyridin-2-yl)methanol 103577-66-8 C9H10F3NO2
VC21346667 Diethyl 5-ethylpyridine-2,3-dicarboxylate 105151-39-1 C13H17NO4
VC21347225 Cycloserine diketopiperazine 1204-99-5 C6H12N4O4
VC21347077 4-[(2-Butyl-5-formyl-1H-imidazol-1-yl)methyl]benzoic Acid 152146-59-3 C16H18N2O3
VC21346454 2-Bromoethylamine hydrobromide 2576-47-8 C2H7Br2N
VC21347092 Nordihydrocapsaicin 28789-35-7 C17H27NO3
VC21346634 Sodium bismuth tartrate 31586-77-3 C4H2BiNaO6
VC21346652 L-Homocysteine thiolactone hydrochloride 31828-68-9 C4H8ClNOS
VC21347209 1-(4-Amino-3,5-dichlorophenyl)-2-(tert-butylamino)ethanone hydrochloride 37148-49-5 C12H17Cl3N2O
VC21346808 N-Desmethyl Galanthamine 41303-74-6 C16H19NO3
VC21347088 1-Cyano-3-(1-methylethyl)guanidine 44830-55-9 C5H10N4
VC21346555 3-Hydrazinylbenzamide 473927-51-4 C7H9N3O
VC21346291 n-(1,3,4-Thiadiazol-2-yl)acetamide 5393-55-5 C4H5N3OS
VC21347136 Betamethasone 17-propionate 5534-13-4 C25H33FO6
VC21346097 Eperisone hydrochloride 56839-43-1 C17H26ClNO
VC21346929 Desacetylcephalothin 5935-65-9 C14H14N2O5S2
VC21346590 Creatine monohydrate 6020-87-7 C4H9N3O2
VC21346077 (+)-Galanthamine 60384-53-4 C17H21NO3
VC21347231 Epicaptopril 63250-36-2 C9H15NO3S
VC21346623 Cefetamet pivoxil 65243-33-6 C20H25N5O7S2
VC21347081 6-Hydroxyindoramin 79146-88-6 C22H25N3O2
VC21347220 4-Defluoro-4-hydroxy Gefitinib 847949-50-2 C22H25ClN4O4
VC21346100 Difloxacin hydrochloride 91296-86-5 C21H20ClF2N3O3
VC21346659 1-Methyl-5-nitro-1H-imidazole-2-methanol 936-05-0 C5H7N3O3
VC21346911 Bromobenzarone 94729-09-6 C17H13BrO3